Bromodesonide
Bromodesonide
Brand Name:
Vulcanchem
CAS No.:
39672-77-0
VCID:
VC0053380
InChI:
InChI=1S/C24H31BrO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-9,15-17,19,26,28H,5-6,10-12H2,1-4H3/t15-,16-,17-,19+,21-,22-,23-,24+/m0/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)Br)C)C
Molecular Formula:
C24H31BrO6
Molecular Weight:
495.41
Bromodesonide
CAS No.: 39672-77-0
Cat. No.: VC0053380
Molecular Formula: C24H31BrO6
Molecular Weight: 495.41
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 39672-77-0 |
|---|---|
| Molecular Formula | C24H31BrO6 |
| Molecular Weight | 495.41 |
| IUPAC Name | (1S,2S,4R,8S,9S,11S,12R,13S)-12-bromo-11-hydroxy-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one |
| Standard InChI | InChI=1S/C24H31BrO6/c1-20(2)30-19-10-16-15-6-5-13-9-14(27)7-8-21(13,3)23(15,25)17(28)11-22(16,4)24(19,31-20)18(29)12-26/h7-9,15-17,19,26,28H,5-6,10-12H2,1-4H3/t15-,16-,17-,19+,21-,22-,23-,24+/m0/s1 |
| Standard InChI Key | HEPIBRLGCSXTQU-JNQJZLCISA-N |
| SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4(C(CC3(C2(O1)C(=O)CO)C)O)Br)C)C |
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